3-[2-(3,4-dichlorobenzyl)-2H-tetrazol-5-yl]pyridine

• IUPAC Name: 3-[2-[(3,4-dichlorophenyl)methyl]tetrazol-5-yl]pyridine
• InChI: InChI=1S/C13H9Cl2N5/c14-11-4-3-9(6-12(11)15)8-20-18-13(17-19-20)10-2-1-5-16-7-10/h1-7H,8H2
• InChI Key: PPPAMIKDVXSYRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN(N=N2)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C13H9Cl2N5
• Molecular Weight: 306.15 g/mol

Description

3-[2-(3,4-dichlorobenzyl)-2H-tetrazol-5-yl]pyridine is a chemical compound that has gained attention in the scientific research community due to its potential for use in various fields of study. This compound is a tetrazole derivative that has been shown to have interesting biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

3-[2-(3,4-dichlorobenzyl)-2H-tetrazol-5-yl]pyridine has been studied for its potential use in various fields of scientific research. One area of interest is in the field of medicinal chemistry, where this compound has been shown to have potential as a drug candidate for the treatment of various diseases. It has also been studied for its potential use as a fluorescent probe in biological imaging.

Mechanism of Action

The mechanism of action of 3-[2-(3,4-dichlorobenzyl)-2H-tetrazol-5-yl]pyridine is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. It has been shown to have an affinity for GABA(A) receptors, which are involved in the regulation of neurotransmitters in the brain.
Biochemical and Physiological Effects:
3-[2-(3,4-dichlorobenzyl)-2H-tetrazol-5-yl]pyridine has been shown to have interesting biochemical and physiological effects. It has been shown to have anxiolytic and sedative effects in animal models, which could make it a promising candidate for the treatment of anxiety disorders. It has also been shown to have anti-inflammatory and antioxidant effects, which could make it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(3,4-dichlorobenzyl)-2H-tetrazol-5-yl]pyridine in lab experiments is its relative ease of synthesis. It is also relatively stable and can be stored for extended periods of time. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are many potential future directions for research on 3-[2-(3,4-dichlorobenzyl)-2H-tetrazol-5-yl]pyridine. One area of interest is in the development of new drugs based on this compound. It could also be studied further for its potential use as a fluorescent probe in biological imaging. Additionally, further research could be done to better understand its mechanism of action and to design experiments to study its effects in more detail.
Conclusion:
In conclusion, 3-[2-(3,4-dichlorobenzyl)-2H-tetrazol-5-yl]pyridine is a promising compound that has gained attention in the scientific research community due to its potential for use in various fields of study. Its ease of synthesis, interesting biochemical and physiological effects, and potential for use as a drug candidate make it a promising candidate for further research. While there is still much to be learned about this compound, its potential for use in various scientific research applications makes it an exciting area of study.